5-(3-Chloro-2-isopropoxyphenyl)thiazol-2-amine

• Molecular Formula: C12H13ClN2OS
• Molecular Weight: 268.76 g/mol
• IUPAC Name: 5-(3-chloro-2-propan-2-yloxyphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H13ClN2OS/c1-7(2)16-11-8(4-3-5-9(11)13)10-6-15-12(14)17-10/h3-7H,1-2H3,(H2,14,15)
• InChI Key: MLMDVBHKURJPRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=C1Cl)C2=CN=C(S2)N

Description

5-(3-Chloro-2-isopropoxyphenyl)thiazol-2-amine is a heterocyclic compound that belongs to the thiazole family Thiazoles are known for their diverse biological activities and are found in various natural products and synthetic compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Chloro-2-isopropoxyphenyl)thiazol-2-amine typically involves the reaction of 3-chloro-2-isopropoxyaniline with a thioamide under specific conditions. One common method is the Hantzsch thiazole synthesis, which involves the cyclization of α-haloketones with thioamides. The reaction is usually carried out in the presence of a base such as triethylamine and a solvent like ethanol .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as microwave-assisted synthesis can be employed to enhance reaction rates and selectivity. Additionally, green chemistry approaches, including the use of eco-friendly solvents and catalysts, may be utilized to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

5-(3-Chloro-2-isopropoxyphenyl)thiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: Electrophilic substitution reactions can occur at the thiazole ring, particularly at the C-5 position.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like